Cas no 50670-49-0 (4-Bromo-4'-methylbiphenyl)

4-Bromo-4'-methylbiphenyl is a brominated biphenyl derivative commonly used as an intermediate in organic synthesis, particularly in the preparation of liquid crystals, pharmaceuticals, and advanced materials. Its stable aromatic structure and reactive bromine substituent make it valuable for cross-coupling reactions, such as Suzuki-Miyaura couplings, enabling precise functionalization in target molecules.
4-Bromo-4'-methylbiphenyl structure
4-Bromo-4'-methylbiphenyl structure
Product Name:4-Bromo-4'-methylbiphenyl
CAS No:50670-49-0
MF:C13H11Br
MW:247.130442857742
MDL:MFCD00466236
CID:55844
PubChem ID:521291
Update Time:2025-06-17

4-Bromo-4'-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-4'-methyl-1,1'-biphenyl
    • 4-Bromo-4'-methylbiphenyl
    • 4-Bromo-4-methylbiphenyl
    • 1-bromo-4-(4-methylphenyl)benzene
    • 4-(4-bromophenyl)toluene
    • 4-Bromo-4′-methylbiphenyl
    • 4-bromo-4'-methyl-biphenyl
    • 4-bromol-4'-methylbiphenyl
    • 4-methyl-4'-bromobiphenyl
    • Biphenyl,4-bromo-4'-methyl
    • p-methylbiphenyl bromide
    • 1,1'-Biphenyl, 4-bromo-4'-methyl-
    • Biphenyl, 4-bromo-4'-methyl-
    • MYWLXURJCXISCT-UHFFFAOYSA-N
    • AK117167
    • 4-Brromo-4-methylbiphenyl
    • 4-Brom-4'-methyl-biphenyl
    • 4'-bromo-4-methyl-biphenyl
    • 4-Bromo-4\\'-methylbiphenyl
    • 1-bromo-4-(p-tolyl)benzene
    • 4-bromo-1-(4-methylphenyl)benzene
    • 6993AB
    • AKO
    • A7513
    • J-514759
    • 1-bromo-4-(4-methylphenyl)benzene;
    • CS-0079910
    • 50670-49-0
    • 4-Bromo-4'-methyl-1,1'-biphenyl #
    • AS-10473
    • AKOS004116383
    • SY049523
    • B4804
    • MFCD00466236
    • DTXSID10334601
    • SCHEMBL260551
    • 4-Bromo-4 inverted exclamation mark -methylbiphenyl
    • FT-0682397
    • MDL: MFCD00466236
    • Inchi: 1S/C13H11Br/c1-10-2-4-11(5-3-10)12-6-8-13(14)9-7-12/h2-9H,1H3
    • InChI Key: MYWLXURJCXISCT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 246.00400
  • Monoisotopic Mass: 246.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.32
  • Melting Point: 131.0 to 135.0 deg-C
  • Boiling Point: 315°C(lit.)
  • Flash Point: 322.9 °C at 760 mmHg
  • Refractive Index: 1.592
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 0.00000
  • LogP: 4.42450
  • λmax: 260(CH3CN)(lit.)

4-Bromo-4'-methylbiphenyl Security Information

  • HazardClass:IRRITANT

4-Bromo-4'-methylbiphenyl Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-4'-methylbiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022566-250mg
4-Bromo-4'-methylbiphenyl
50670-49-0 96%
250mg
£15.00 2022-03-01
Fluorochem
022566-1g
4-Bromo-4'-methylbiphenyl
50670-49-0 96%
1g
£28.00 2022-03-01
Fluorochem
022566-5g
4-Bromo-4'-methylbiphenyl
50670-49-0 96%
5g
£81.00 2022-03-01
Fluorochem
022566-10g
4-Bromo-4'-methylbiphenyl
50670-49-0 96%
10g
£125.00 2022-03-01
Alichem
A019119179-5g
4-Bromo-4'-methyl-1,1'-biphenyl
50670-49-0 97%
5g
$167.00 2023-09-01
Alichem
A019119179-10g
4-Bromo-4'-methyl-1,1'-biphenyl
50670-49-0 97%
10g
$247.50 2023-09-01
Alichem
A019119179-25g
4-Bromo-4'-methyl-1,1'-biphenyl
50670-49-0 97%
25g
$499.20 2023-09-01
Chemenu
CM100889-5g
4-bromo-4'-methylbiphenyl
50670-49-0 95+%
5g
$153 2021-06-17
Chemenu
CM100889-10g
4-bromo-4'-methylbiphenyl
50670-49-0 95+%
10g
$234 2021-06-17
Chemenu
CM100889-25g
4-bromo-4'-methylbiphenyl
50670-49-0 95+%
25g
$449 2021-06-17

4-Bromo-4'-methylbiphenyl Production Method

4-Bromo-4'-methylbiphenyl Related Literature

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司